Cas no 1049736-67-5 (2-(6,7-Cichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride)

• Product Name: 2-(6,7-Cichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride
• CAS No: 1049736-67-5
• MF: C₁₁H₁₃Cl₃N₂
• MW: 279.593319654465
• CID: 3161536
• PubChem ID: 16495291
• Update Time: 2025-06-14

2-(6,7-Cichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6,7-Dichloro-2-methyl-1h-indol-3-yl)ethanamine, HCl
• 2-(6,7-DICHLORO-2-METHYLINDOL-3-YL)ETHYLAMINE HYDROCHLORIDE
• 2-(6,7-DICHLORO-2-METHYL-1H-INDOL-3-YL)ETHANAMINE HYDROCHLORIDE
• SR-01000537021-1
• 1049736-67-5
• SR-01000537021
• 2-(6,7-dichloro-2-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• 2-(6,7-dichloro-2-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• BS-29995
• AKOS001475911
• 2-(6,7-Cichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride

• Inchi： 1S/C11H12Cl2N2.ClH/c1-6-7(4-5-14)8-2-3-9(12)10(13)11(8)15-6;/h2-3,15H,4-5,14H2,1H3;1H
• InChI Key： HUYCTEWGLRHGFK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1NC(C)=C2CCN)Cl.Cl

Computed Properties

• Exact Mass: 278.014432Da
• Monoisotopic Mass: 278.014432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8Ų

2-(6,7-Cichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 2-(6,7-Cichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride

Comprehensive Overview of 2-(6,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049736-67-5)

2-(6,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049736-67-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique indole core structure, is often explored for its potential applications in drug discovery and development. The presence of dichloro and methyl substituents on the indole ring enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for information on CAS 1049736-67-5 due to its relevance in medicinal chemistry and neuropharmacology. Recent trends indicate a growing interest in indole derivatives for their role in modulating serotonin receptors, a topic widely discussed in neuroscience and mental health research. The compound's structural similarity to naturally occurring tryptamine derivatives further fuels its exploration in the context of central nervous system (CNS) disorders.

The synthesis of 2-(6,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride involves multi-step organic reactions, often starting from commercially available indole precursors. Key steps include electrophilic substitution and reductive amination, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound's identity and assess its quality, ensuring compliance with rigorous research standards.

In the context of drug discovery, this compound is often investigated for its potential as a ligand or pharmacophore. Its hydrochloride salt form improves solubility, facilitating in vitro and in vivo studies. Recent publications highlight its utility in high-throughput screening assays, particularly for targets related to G-protein-coupled receptors (GPCRs). This aligns with the broader industry focus on precision medicine and targeted therapies.

From a commercial perspective, CAS 1049736-67-5 is supplied by specialized chemical manufacturers and research reagent providers. Its availability in small-scale quantities caters to academic and industrial labs, while larger batches are tailored for preclinical development. The compound's stability under standard storage conditions (typically at 2-8°C) ensures its longevity in research settings.

Environmental and safety considerations are paramount when handling 2-(6,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride. While not classified as hazardous under standard regulations, proper laboratory practices—such as the use of personal protective equipment (PPE) and fume hoods—are recommended. This aligns with the increasing emphasis on green chemistry and sustainable research practices in the scientific community.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its biological activity, as well as formulation development for potential therapeutic applications. The growing demand for novel CNS therapeutics and neuroprotective agents underscores its continued relevance in biomedical research.

In summary, 2-(6,7-Dichloro-2-methyl-1H-indol-3-yl)ethanamine Hydrochloride (CAS No. 1049736-67-5) represents a versatile and scientifically intriguing compound with broad implications for pharmaceutical innovation. Its unique chemical properties and potential applications make it a subject of ongoing investigation, reflecting the dynamic nature of modern drug development and chemical biology.